Nicotinoyl chloride

• IUPAC Name: pyridine-3-carbonyl chloride
• InChI: InChI=1S/C6H4ClNO/c7-6(9)5-2-1-3-8-4-5/h1-4H
• InChI Key: ATBIAJXSKNPHEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)Cl
• Molecular Formula: C6H4ClNO
• DSSTOX Substance ID: DTXSID40146214
• Molecular Weight: 141.55 g/mol
• CAS RN: 10400-19-8

Description

Nicotinoyl chloride, also known as nicotinic acid chloride or pyridine-3-carbonyl chloride, is a chemical compound with the molecular formula C6H4ClNO. It is a colorless liquid with a pungent odor and is used in various industrial applications. This compound is a versatile reagent that can be used in the synthesis of a wide range of organic compounds.

Scientific Research Applications

• Synthesis of Complex Chemical Compounds : Nicotinoyl chloride has been used in the synthesis of complex chemical compounds like 2-nitroxyethyl nicotinate and its complex with PdCl2. This complex was characterized using X-ray structural analysis (Fedorov et al., 1998).

• Biological Evaluation of Nicotinic Acid Derivatives : In a study, this compound was converted to nicotinic acid hydrazide and subsequently used to synthesize thiazolidinone derivatives of nicotinic acid. These compounds showed significant antimicrobial activities and were also evaluated for their anti-inflammatory and analgesic activity (Ramalakshmi et al., 2009).

• Development of Nicotinoyl Isocyanates : Nicotinoyl isocyanates (NIC) were synthesized for the first time by reacting this compound with amides of substituted nicotinic acids. This study also explored ways to suppress the formation of hydrochlorides of nicotinoyl amides (Dyadyuchenko et al., 2005).

• Antibacterial Activity of N-nicotinoyl Compounds : A series of N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates were synthesized using this compound and evaluated for their antibacterial activity against various bacterial strains (Sharma & Jain, 2008).

• Aquaporin Inhibition : this compound hydrochloride was used in the synthesis of 2-nicotinamido-1,3,4-thiadiazole, an inhibitor of aquaporins. This study involved the structural characterization of the compound using various techniques (Burnett et al., 2015).

• Radiosensitization in Cancer Therapy : Nicotinoylamino acid compounds, synthesized with this compound, were evaluated for their radiosensitizing activity in leukemia cell lines. Some compounds showed significant radiosensitizing effects (Qin et al., 2008).

• Modification of Pyrimidine Nucleosides : this compound was used in the modification of pyrimidine nucleosides, leading to derivatives with cytotoxic properties towards certain cell lines (Makutova et al., 1995).

• DNA Delivery : Pyridinium amphiphiles synthesized from this compound were used for DNA delivery into eukaryotic cells. The study explored their hydrolytic behavior and transfection ability (Roosjen et al., 2002).

Safety and Hazards

Nicotinoyl chloride is considered hazardous. It causes severe skin burns and eye damage. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and ensuring adequate ventilation.

Relevant Papers

One relevant paper discusses the synthesis of thioureas starting from various amines and nicotinic acid. Another paper discusses the neuropharmacological properties of Nicotinic Acetylcholine Receptor-Activating Alkaloids.

Synthesis routes and methods I

Procedure details

Nicotinoyl chloride was prepared by treating 100 g (0.81 mole) of nicotinic acid with 280 ml of thionyl chloride at reflux for two hours. The excess thionyl chloride was removed in vacuo and the crystalline acid chloride hydrochloride was suspended in 500 ml of dichloromethane. To the stirred mixture was added 66 g (0.30 mole) of 4-p-t-butylphenoxy-1-butanol dissolved in 400 ml of dichloromethane. After forty-eight hours the mixture was washed with one liter of saturated sodium bicarbonate. The dichloromethane solution was dried over magnesium sulfate and evaporated to a syrupy residue. The material was chromatographed on 1 kg of silica gel with elution by dichloromethane-methanol, 96:4, to afford 43.8 g (45%) of the nicotinate ester as an oil. The hydrobromide salt was prepared by treatment of a solution of 43.8 g in 800 ml of ethyl acetate with 30 ml of 4.5N hydrogen bromide in ether. The precipitate was collected, washed with pentane and dried, m.p. 132°-133° C.

Synthesis routes and methods II

Procedure details

To a solution of nicotinic acid (2 g, 16.2 mmol) in anhydrous THF (30 mL) was added SOCl2 (2.4 mL, 32.5 mmol). After stirring at 80° C. for 2 hours, the mixture was concentrated in vacuo.

Synthesis routes and methods III

Procedure details

Thionyl chloride (10 mL) was added to nicotinic acid (370 mg, 3.0 mmol) and the mixture was stirred under reflux for 6 hr. Thionyl chloride was evaporated under reduced pressure and the residues was dried in vacuum to yield nicotinoyl chloride. Methyl 2-amino-3-hydroxybenzoate (167 mg, 1.0 mmol) and pyridine (240 mg, 3.0 mmol) were added to toluene (10 mL) and the mixture was stirred at room temperature for 30 min. Then nicotinoyl chloride (420 mg, 3.0 mmol) was added. The mixture was stirred at room temperature for 30 min then at 80° C. for 2 hr. The resulting mixture was extracted with ethyl acetate (100 mL×4) and concentrated. The crude product was purified by column chromatography (silica gel, petroleum ether:ethyl acetate 20: to 5:1) to obtain methyl 2-hydroxy-3-(nicotinamido)benzoate as a solid (215 mg, yield 79%). LC-MS (ESI) m/z 273 [M+1]+.

Synthesis routes and methods IV

Procedure details

nicotinoyl chloride hydrochloride; nicotinoyl imidazole; ethyl nicotinate.